Cas no 2227731-35-1 ((1R)-3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol)

• Product Name: (1R)-3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• CAS No: 2227731-35-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5959974
• PubChem ID: 96750616
• Update Time: 2025-06-11

(1R)-3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol
• 2227731-35-1
• EN300-1761349

• Inchi： 1S/C10H13N3O/c11-4-3-9(14)8-6-13-10-7(8)2-1-5-12-10/h1-2,5-6,9,14H,3-4,11H2,(H,12,13)/t9-/m1/s1
• InChI Key： WFAHSFBTEONWSK-SECBINFHSA-N
• SMILES： O[C@H](CCN)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.9Ų

Additional information on (1R)-3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol

Chemical Profile of (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol (CAS No. 2227731-35-1)

(1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol is a meticulously designed heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227731-35-1, represents a sophisticated fusion of pyrrole and pyridine moieties, which are well-documented for their role in modulating biological pathways. The stereochemistry at the propanol moiety, specifically the (1R) configuration, adds another layer of complexity and potential therapeutic relevance.

The molecular framework of (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol positions it as a promising candidate for further exploration in drug discovery. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Moreover, the integration of the 1H-pyrrolo[2,3-b]pyridine scaffold suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in therapeutic interventions.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. The pyrrolo[2,3-b]pyridine core is particularly intriguing because it mimics natural product scaffolds that have been successfully utilized in drug development. For instance, derivatives of this scaffold have shown promise in treating neurological disorders by interacting with specific neurotransmitter systems. The compound’s ability to modulate these systems could make it a valuable asset in the development of novel therapeutics.

The stereochemical purity of (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol is another critical aspect that merits attention. Enantiomeric purity is often a determining factor in the efficacy and safety of pharmaceuticals. The (R) configuration at the propanol stereocenter may confer specific biological activities that differ from its enantiomer. This specificity is particularly important in drug design, where subtle differences in molecular structure can lead to vastly different pharmacological outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular modeling studies on (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol have suggested potential interactions with various protein targets. These interactions could be leveraged to develop drugs that target diseases such as cancer, inflammation, and infectious disorders. The compound’s ability to bind to these targets with high affinity and selectivity makes it an attractive candidate for further investigation.

The synthesis of complex heterocyclic compounds like (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol represents a significant challenge in organic chemistry. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater ease and efficiency. These advancements have not only reduced the time and cost associated with synthesis but also opened up new possibilities for drug discovery. The development of novel synthetic routes allows for the rapid exploration of chemical space, leading to the identification of more potent and selective drug candidates.

The pharmacokinetic properties of a compound are equally important as its pharmacological activity. Studies on related compounds have shown that modifications in structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties early in the drug development process can help optimize a compound’s therapeutic potential while minimizing side effects. Further research on (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol could provide valuable insights into its ADME characteristics.

In conclusion, (1R)-3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol (CAS No. 2227731-35-1) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemistry positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are likely to play a crucial role in developing next-generation therapeutics.